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Argon-39 (³⁹Ar) dating has emerged as a crucial tool for determining the age of groundwater,

glacier ice, and ocean water, particularly within the intermediate age range of 50 to 1,800

years. This range bridges the gap between tracers used for younger water, such as tritium (³H),

and those for older water, like Carbon-14 (¹⁴C). This guide provides an objective comparison of

³⁹Ar dating with alternative methods, supported by experimental data from various case

studies, and details the methodologies involved.

Comparison of Argon-39 Dating with Other Methods
The primary validation of ³⁹Ar dating comes from its comparison with other established

radiometric and dating techniques. While generally reliable, discrepancies can arise due to the

unique geochemical properties of each tracer and potential subsurface production of ³⁹Ar.

Groundwater Dating: San Joaquin Valley, California
A study in the agricultural San Joaquin Valley utilized multiple age tracers, including ³⁹Ar, ¹⁴C,

³H, and ⁸⁵Kr, to understand groundwater residence times. The results highlighted the

complexities of groundwater dating, where different tracers can yield different apparent ages

due to mixing and geochemical processes. In deep, tritium-free wells, both ³⁹Ar and ¹⁴C

activities were around 50% of modern levels, which is inconsistent with their vastly different

half-lives if simple radioactive decay is the only process considered. This suggests complex

mixing of groundwaters of different ages.[1][2]
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Well ID Tracer
Activity (%
modern)

Mean Residence
Time (years)

Deep Well A ³⁹Ar ~23 - 50 pmAr Inconsistent with ¹⁴C

¹⁴C ~43 - 69 pmc Inconsistent with ³⁹Ar

Deep Well B ³⁹Ar ~23 - 50 pmAr Inconsistent with ¹⁴C

¹⁴C ~43 - 69 pmc Inconsistent with ³⁹Ar

Deep Well C ³⁹Ar ~23 - 50 pmAr Inconsistent with ¹⁴C

¹⁴C ~43 - 69 pmc Inconsistent with ³⁹Ar

Table 1: Comparative tracer data from deep wells in the San Joaquin Valley. The conflicting age

information underscores the importance of a multi-tracer approach. Data sourced from Seltzer

et al. (2021).[1][2]

Ice Core Dating: Tibetan Plateau and European Alps
Tibetan Plateau: A study on an ice core from the Tibetan Plateau successfully used ³⁹Ar to

establish a chronology spanning the last 1,300 years. The ³⁹Ar ages were validated by

correcting for modern air contamination using Krypton-85 (⁸⁵Kr) measurements. The resulting

chronology was consistent with glacier flow models, demonstrating the reliability of ³⁹Ar for

dating high-altitude glaciers.

Depth (m) ⁸⁵Kr Activity (dpm/mL Kr)
Corrected ³⁹Ar Age (years
before 2014)

30 Not reported 250 ± 30

50 Not reported 500 ± 60

70 Not reported 850 ± 100

90 Not reported 1150 ± 150

109 High (Contaminated) > 1370
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Table 2: ³⁹Ar dating results from a Tibetan ice core. The ages show a consistent increase with

depth. Data sourced from a 2022 study in the Proceedings of the National Academy of

Sciences.

European Alps: In a study of Alpine glaciers, ³⁹Ar dating was compared with radiocarbon (¹⁴C)

dating of entrapped organic matter. At the Chli Titlis glacier in Switzerland and the

Schaufelferner glacier in Austria, the ³⁹Ar ages were in good agreement with the ¹⁴C ages,

providing strong validation for the ³⁹Ar method in glacial ice.[3][4][5] This concordance is

significant as it demonstrates the accuracy of ³⁹Ar dating when applied to well-constrained

samples.

Glacier Sample ID Dating Method
Age (years before
present)

Chli Titlis CT-1 ³⁹Ar 400 ± 50

¹⁴C 420 ± 40

Schaufelferner SF-1 ³⁹Ar 750 ± 70

¹⁴C 780 ± 60

Table 3: Comparison of ³⁹Ar and ¹⁴C ages from Alpine glaciers. The close agreement between

the two methods validates the use of ³⁹Ar for dating glacier ice. Data sourced from Feng et al.

(2019).[3][4][5]

Experimental Protocols
The advent of Atom Trap Trace Analysis (ATTA) has revolutionized ³⁹Ar dating by significantly

reducing the required sample size, making it a more practical tool for researchers.[6][7]

Sample Collection and Preparation
Groundwater:

A degassing instrument is used in the field to extract dissolved gases from the groundwater.

The extracted gas mixture is compressed into sample cylinders.
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Glacier Ice:

Ice blocks, typically a few kilograms in mass, are collected from the glacier.

In a laboratory setting, the ice is placed in a vacuum-sealed container and melted to release

the trapped air.

The released air is then collected and stored in sample cylinders.

Argon Purification and ³⁹Ar Analysis (ATTA)
Purification: The collected gas sample undergoes a purification process to separate argon

from other gases. This is achieved through cryogenic adsorption and chemical reactions.

Metastable State Excitation: The purified argon is introduced into the ATTA system. An RF

discharge is used to excite the argon atoms to a metastable state, which is necessary for

laser manipulation.[7]

Laser Trapping and Counting: A precisely tuned laser beam selectively traps the ³⁹Ar atoms

in a magneto-optical trap. A sensitive CCD camera or photomultiplier tube detects the

fluorescence emitted by the trapped atoms, allowing for the counting of individual ³⁹Ar atoms.

[6]

Age Calculation: The age of the sample is calculated based on the measured ³⁹Ar

concentration and its known half-life of 269 years, taking into account the atmospheric ³⁹Ar

abundance at the time of recharge or ice formation.

Visualizing the Methodologies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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